Cas no 1373046-74-2 (2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone)

• Product Name: 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone
• CAS No: 1373046-74-2
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 4937168
• Update Time: 2025-08-05

2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone
• tert-Butyl 1-(4-cyanophenyl)-3,3-dimethyl-1-oxobutan-2-ylcarbamate
• tert-butyl N-[1-(4-cyanophenyl)-3,3-dimethyl-1-oxobutan-2-yl]carbamate

• Inchi： 1S/C18H24N2O3/c1-17(2,3)15(20-16(22)23-18(4,5)6)14(21)13-9-7-12(11-19)8-10-13/h7-10,15H,1-6H3,(H,20,22)
• InChI Key： JBRUJOFLPITHIV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C1C=CC(C#N)=CC=1)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• XLogP3: 3.8
• Topological Polar Surface Area: 79.2

Additional information on 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone

Introduction to 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone (CAS No. 1373046-74-2) in Modern Chemical Biology and Medicinal Chemistry

2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone, identified by its CAS number 1373046-74-2, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, featuring a combination of protective groups, substituents, and a unique structural framework, has garnered attention for its potential applications in drug discovery and synthetic methodologies. The presence of a Boc-amino group provides stability and protection during synthetic processes, while the t-butyl moiety enhances lipophilicity and metabolic stability. The aromatic 4-cyanophenyl group introduces electronic properties that can modulate biological activity, making this compound a versatile building block for the development of novel therapeutic agents.

The compound’s structure is strategically designed to facilitate further functionalization, enabling chemists to explore diverse pharmacophores. Its molecular framework integrates elements that are increasingly relevant in contemporary drug design, such as electron-withdrawing groups that can influence receptor binding affinity. Recent studies have highlighted the utility of such molecules in modulating enzyme activity, particularly in cases where precise control over reactivity is required. The Boc-amino group, for instance, is commonly employed in peptide synthesis and amide bond formation, ensuring that the compound can serve as an intermediate in constructing more complex molecules.

In the context of medicinal chemistry, the t-butyl substituent plays a crucial role in enhancing the compound’s bioavailability by improving its solubility profile and reducing susceptibility to rapid degradation. This characteristic is particularly valuable when designing oral medications or formulations intended for prolonged action. Furthermore, the 4-cyanophenyl moiety contributes to the molecule’s electronic properties, which can be exploited to fine-tune interactions with biological targets. For example, studies have demonstrated that cyanophenyl derivatives exhibit inhibitory effects on certain kinases and proteases by virtue of their ability to engage hydrophobic pockets or polar residues within the active site.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for molecules like 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone. Molecular docking simulations and quantum mechanical calculations have been employed to elucidate potential binding modes with target proteins, providing insights into how structural modifications might enhance efficacy or selectivity. These computational approaches are complemented by experimental validations, where the compound is synthesized and tested for its biological effects. Such interdisciplinary efforts are crucial for translating theoretical findings into tangible therapeutic outcomes.

The compound’s significance extends beyond its immediate applications in drug discovery. It serves as a valuable scaffold for exploring novel synthetic pathways and reaction mechanisms. For instance, researchers have investigated its use as a precursor in constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The ability to derivatize this compound into more complex structures underscores its versatility and utility in synthetic organic chemistry. Moreover, its stability under various reaction conditions makes it an attractive candidate for multi-step syntheses where intermediate protection is essential.

The field of chemical biology has seen remarkable progress in recent years, largely driven by the development of innovative molecular tools and reagents. Compounds like 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone are integral to this progress, providing chemists with reliable building blocks for constructing probes and inhibitors. These tools are indispensable for studying biological pathways at a molecular level, allowing researchers to dissect complex mechanisms with unprecedented detail. For example, small-molecule inhibitors derived from this scaffold have been used to investigate signaling cascades involved in cancer progression or neurodegenerative diseases.

From a regulatory perspective, ensuring the quality and consistency of such compounds is paramount. Manufacturers must adhere to stringent guidelines to guarantee that intermediates like 1373046-74-2 meet the required purity standards before being incorporated into larger synthetic schemes. This emphasis on quality control reflects the broader trend toward precision medicine, where even minor impurities can significantly impact therapeutic outcomes. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are routinely employed to verify the identity and purity of these compounds.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Efforts are underway to minimize waste generation and reduce hazardous byproducts through green chemistry principles. Compounds like 2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone, with their well-defined reactivity patterns, offer opportunities for developing more sustainable synthetic routes. For instance, catalytic methods that promote high yields with minimal side reactions align with these environmental goals while maintaining efficiency.

In conclusion,2-(Boc-amino)-2-t-butyl-1-(4-cyanophenyl)ethanone (CAS No. 1373046-74-2) represents a compelling example of how structural design can drive innovation in chemical biology and medicinal chemistry. Its unique combination of protective groups and functional moieties makes it a valuable asset for researchers seeking to develop novel therapeutics or explore new synthetic strategies. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing both academic research and industrial applications.